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Compound of Interest

Compound Name:
4-Amino-5-(ethylthio)-2-

methoxybenzoic acid

Cat. No.: B016306 Get Quote

An In-Depth Technical Guide to 4-Amino-5-(ethylthio)-2-methoxybenzoic acid (CAS: 71675-

86-0): A Key Intermediate for Amisulpride Synthesis

Introduction
4-Amino-5-(ethylthio)-2-methoxybenzoic acid, registered under CAS number 71675-86-0, is

a highly specialized organic compound of significant interest to the pharmaceutical industry.[1]

[2] Its molecular architecture, featuring a benzoic acid core strategically substituted with an

amino, an ethylthio, and a methoxy group, provides a unique combination of reactivity and

functionality.[1][3] This versatility makes it an indispensable building block, most notably as a

critical intermediate in the multi-step synthesis of Amisulpride, a widely used atypical

antipsychotic medication for treating schizophrenia and other psychiatric disorders.[2][4]

This guide serves as a comprehensive technical resource for researchers, chemists, and drug

development professionals. It delves into the compound's physicochemical properties, outlines

plausible synthetic pathways, details its pivotal role in pharmaceutical manufacturing, and

provides a framework for its analytical characterization and safe handling. The insights herein

are synthesized from available literature to explain not just the "how" but the fundamental "why"

behind the chemical methodologies, reflecting a field-proven perspective on this important

molecule.
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Part 1: Physicochemical Properties and
Specifications
The utility of 4-Amino-5-(ethylthio)-2-methoxybenzoic acid in a laboratory or industrial

setting is fundamentally governed by its physical and chemical properties. The molecule's

character is defined by the interplay of its functional groups: the acidic carboxylic acid, the

basic amino group, the electron-donating methoxy group, and the reactive ethylthio group.[1][5]

This combination results in moderate solubility in polar organic solvents and a crystalline solid

appearance.[1][6]

A summary of its key properties is presented below for easy reference.

Property Value Source(s)

CAS Number 71675-86-0 [1][2]

Molecular Formula C₁₀H₁₃NO₃S [1][2][7]

Molecular Weight 227.28 g/mol [2][7]

Appearance
Light-yellow to yellow powder

or crystals
[2]

Melting Point 93-95 °C [2][8]

Boiling Point
402.8 ± 45.0 °C (at 760

mmHg)
[2][8]

Density 1.3 ± 0.1 g/cm³ [2]

pKa 4.57 ± 0.10 (Predicted) [6]

Water Solubility 400 mg/L (at 25 °C) [9]

Common Solvents
Acetone, Dichloromethane,

Ethyl Acetate, Methanol
[1][6]

Commercial Purity Typically ≥97% [7][10]

Part 2: Synthesis and Manufacturing Insights
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While specific, detailed industrial synthesis procedures for 4-Amino-5-(ethylthio)-2-
methoxybenzoic acid are often proprietary, a chemically sound pathway can be constructed

based on patent literature for related intermediates.[11][12] A common strategy involves

building the molecule from a more accessible precursor, such as a substituted 4-amino-2-

methoxybenzoic acid derivative. The following workflow illustrates a plausible route involving a

thiocyanate intermediate, which is a well-established method for introducing sulfur-containing

functional groups.
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Methyl 4-amino-2-methoxybenzoate

Methyl 4-amino-2-methoxy-
5-thiocyanatobenzoate (I)

 KSCN, NBS
 (Thiocyanation)

Sodium Salt (IV)

 Na₂S (or NaOH)
 (Hydrolysis of SCN)

Methyl 4-amino-5-mercapto-
2-methoxybenzoate (VI)

 Acidification (e.g., HCl)
 (Protonation)

Methyl 4-amino-5-(ethylthio)-
2-methoxybenzoate

 Bromoethane, Base
 (Ethylation)

4-Amino-5-(ethylthio)-
2-methoxybenzoic acid

(Target Compound)

 Base Hydrolysis (e.g., NaOH)
 followed by Acidification
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4-Amino-5-(ethylthio)-
2-methoxybenzoic acid
(Thioether Precursor)

4-Amino-5-(ethylsulfonyl)-
2-methoxybenzoic acid
(Sulfone Intermediate)

 Oxidation
(e.g., H₂O₂, Na₂WO₄)

Amisulpride
(Final API)

 Amide Coupling
(with (1-ethyl-2-pyrrolidinyl)methanol derivative)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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